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Compound of Interest

Compound Name: 2,3-Dimethoxybenzyl alcohol

Cat. No.: B042227 Get Quote

In-Depth Technical Safety Guide: 2,3-
Dimethoxybenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,3-
Dimethoxybenzyl alcohol (CAS No. 5653-67-8), compiled from various Safety Data Sheets

(SDS). It is intended to inform researchers and laboratory personnel on the known properties

and recommended safety protocols for this compound.

Chemical Identification and Physical Properties
2,3-Dimethoxybenzyl alcohol is a substituted aromatic alcohol. Its primary use is in laboratory

chemical synthesis.[1] The substance typically appears as an off-white or beige solid powder or

crystal.[2]
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Identifier Value

Chemical Name 2,3-Dimethoxybenzyl alcohol

Synonyms
(2,3-dimethoxyphenyl)methanol, o-Veratryl

alcohol

CAS Number 5653-67-8

Molecular Formula C₉H₁₂O₃

Molecular Weight 168.19 g/mol [2][3][4][5]

Appearance Off-white to beige solid[2]

Physical Property Value

Melting Point 48-51 °C[1][4][6]

Boiling Point 138-142 °C at 10 mmHg[1][4][6]

Density 1.111 g/cm³

Solubility No data available

Hazard Identification and GHS Classification
There is a notable lack of a harmonized Globally Harmonized System (GHS) classification for

2,3-Dimethoxybenzyl alcohol. Safety Data Sheets from various suppliers provide conflicting

or incomplete information. One source indicates that the substance is not considered

hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200), while

another reports no available data for classification.[2]

It is crucial for researchers to note that while a formal hazard classification may be absent, this

does not guarantee the absence of risk. The toxicological properties of this compound have not

been fully investigated.[3] Based on information for similar chemical structures, potential

hazards may include skin, eye, and respiratory tract irritation.[3]

Toxicological Information
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Comprehensive toxicological data for 2,3-Dimethoxybenzyl alcohol is not available in the

public domain. Key toxicological metrics such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) have not been established. The primary cautionary note across multiple

safety data sheets is that the toxicological properties have not been fully investigated.

Toxicological Endpoint Data

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation May cause skin irritation.[3]

Serious Eye Damage/Irritation May cause eye irritation.[3]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory tract irritation.[3]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Flammability and Firefighting Measures
2,3-Dimethoxybenzyl alcohol is a combustible solid.[3][4]
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Flammability Parameter Value

Flash Point > 112 °C (> 233.6 °F)

Autoignition Temperature No data available

Upper Flammability Limit No data available

Lower Flammability Limit No data available

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[2]

Specific Hazards Arising from the Chemical: During a fire, thermal decomposition can lead to

the release of irritating gases and vapors.

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear.

Experimental Protocols
Detailed experimental protocols for the generation of the safety data presented in this guide are

not publicly available. The information is derived from standardized Safety Data Sheets

provided by chemical suppliers. The methodologies for determining properties such as melting

point, boiling point, and flash point follow standardized laboratory procedures, but specific

details for this compound are not provided in the source documents.

Mandatory Visualizations
Workflow for Handling a Spill
The following diagram outlines the recommended procedure for managing an accidental

release of 2,3-Dimethoxybenzyl alcohol in a laboratory setting.
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Accidental Release Protocol

Spill Occurs

Ensure Adequate Personal
Protective Equipment (PPE) is Worn

(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Remove All Sources of Ignition

Contain the Spill to
Prevent Further Spread

Sweep up Solid Materialor Absorb with Inert Material

Place in a Suitable, Closed
Container for Disposal

Clean the Spill Area
with a Suitable Solvent

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2,3-Dimethoxybenzyl alcohol.
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Hazard Identification and First-Aid Response
This diagram illustrates the logical relationship between potential exposure routes and the

corresponding first-aid measures.

Caption: Logical relationship of hazard identification and first-aid response.

Handling, Storage, and Personal Protection
Safe Handling:

Avoid contact with skin, eyes, and clothing.[2][3]

Avoid ingestion and inhalation.[2][3]

Use only in a well-ventilated area.[2][3]

Minimize dust generation and accumulation.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage:

Store in a tightly closed container.[2][3]

Keep in a cool, dry, and well-ventilated place.[2][3]

Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,

and acid chlorides.[2][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[3]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH-approved respirator.[2][3]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under normal temperatures and pressures.[2]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[3]

Hazardous Decomposition Products: No data available.

This guide is intended for informational purposes and should not replace a thorough review of

the complete Safety Data Sheet provided by the supplier. Always handle chemical substances

with care and in accordance with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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